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Compound of Interest

Compound Name: 2-Nitrocyclohexanone

Cat. No.: B1217707 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 2-Nitrocyclohexanone, a compound requiring careful handling due to its potential

hazards. Adherence to these protocols is critical for personnel safety and environmental

protection.

Hazard Profile and Safety Summary
2-Nitrocyclohexanone is classified as a hazardous substance. It is harmful if swallowed and

causes serious eye irritation.[1][2] As with many organic nitro compounds, it should be handled

with caution, treating it and any contaminated materials as hazardous waste.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative and safety data for 2-
Nitrocyclohexanone.
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Property Value Source

GHS Hazard Classifications
Acute Toxicity 4 (Oral), Eye

Irritation 2A
[1][2]

Signal Word Warning [1]

Hazard Statements

H302: Harmful if swallowed,

H319: Causes serious eye

irritation

[1][2]

Storage Class 11: Combustible Solids [1]

Flash Point 113 °C (235.4 °F) - closed cup [1]

Melting Point 39-43 °C [1]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 2-Nitrocyclohexanone and its contaminated

materials is to manage them as hazardous waste through a licensed and approved waste

disposal company.[3] Never dispose of this chemical down the drain or in regular trash.

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety goggles or a face shield.[1]

Body Protection: A laboratory coat.

Waste Collection and Segregation
Solid Waste: Collect any surplus or expired 2-Nitrocyclohexanone in a designated, clearly

labeled hazardous waste container. The container should be robust, chemically resistant,

and have a secure lid.
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Liquid Waste (Solutions): If the compound is in a solvent, it should be collected in a

designated liquid hazardous waste container. Ensure the solvent is compatible with the other

contents of the container.

Contaminated Materials: Any materials contaminated with 2-Nitrocyclohexanone, such as

personal protective equipment (PPE), paper towels, or absorbent materials used for spills,

must also be collected and disposed of as hazardous waste.

Labeling and Storage
Properly label the hazardous waste container with the following information:

The words "Hazardous Waste".

The full chemical name: "2-Nitrocyclohexanone".

The associated hazards (e.g., "Harmful," "Irritant").

The date of accumulation.

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents.[4] Waste containers should not be

filled to more than 90% of their capacity.[5]

Empty Container Management
Empty containers of 2-Nitrocyclohexanone must be managed as hazardous waste unless

they have been triple-rinsed with a suitable solvent.[3] The rinsate from the cleaning process

must be collected and disposed of as hazardous liquid waste.[3]

Final Disposal
Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the waste.

[3] Provide the disposal company with the Safety Data Sheet (SDS) for the compound.

Experimental Workflow for Disposal
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Figure 1: 2-Nitrocyclohexanone Disposal Workflow

Step 1: Don PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
- Solid 2-Nitrocyclohexanone

- Solutions
- Contaminated Materials

Step 3: Label Container
'Hazardous Waste: 2-Nitrocyclohexanone'

Empty Containers: Triple Rinse

Step 4: Store Securely
(Ventilated, Away from Incompatibles)

Step 5: Arrange Pickup
(EHS or Licensed Contractor)

Step 6: Final Disposal
(Approved Facility)

Collect Rinsate as Hazardous Waste

Click to download full resolution via product page

Caption: Disposal workflow for 2-Nitrocyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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